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Introduction
Promethium-147 (Pm-147) is a radioisotope that has garnered significant interest for its

application in atomic batteries, particularly for space missions where long-duration, reliable

power sources are critical.[1] These batteries, specifically betavoltaic devices, convert the

kinetic energy of beta particles emitted from the decay of Pm-147 directly into electrical energy.

[2] This technology offers a viable power solution for satellites, space probes, and other

autonomous systems operating in environments where conventional power sources like solar

panels or chemical batteries are impractical.[1][2] This document provides detailed application

notes, experimental protocols, and performance data for the utilization of Promethium-147 in

atomic batteries for space applications.

Characteristics of Promethium-147 for Atomic
Batteries
Promethium-147 is a synthetic radioisotope, typically produced through the neutron irradiation

of Neodymium-146 in a nuclear reactor. It decays via beta emission to the stable Samarium-

147 with a half-life of 2.62 years. The emitted beta particles have a maximum energy of 224.5

keV and an average energy of approximately 62 keV.[3] A key advantage of Pm-147 is its

relatively low-energy beta emission and the absence of significant gamma radiation, which

simplifies shielding requirements.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1221622?utm_src=pdf-interest
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7366832/
https://scispace.com/papers/construction-of-a-promethium-147-atomic-battery-2k4r840vba
https://pmc.ncbi.nlm.nih.gov/articles/PMC7366832/
https://scispace.com/papers/construction-of-a-promethium-147-atomic-battery-2k4r840vba
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=1654&context=utk_gradthes
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=1654&context=utk_gradthes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Performance of Promethium-147
Atomic Batteries
The performance of Promethium-147 atomic batteries is influenced by several factors,

including the choice of semiconductor material, the form of the promethium source, and the

device architecture. The following tables summarize key quantitative data from various studies.

Table 1: Properties of Promethium-147

Property Value

Half-life 2.62 years

Decay Mode Beta Emission (β-)

Maximum Beta Energy 224.5 keV

Average Beta Energy ~62 keV[3]

Specific Activity ~935 Ci/g

Table 2: Performance of Promethium-147 Betavoltaic Devices with Different Semiconductors

Semiconducto
r

Promethium
Source

Power Density Efficiency Reference

Silicon (Si) Pm-147

A few milliwatts

from ~2 cubic

inches (including

shielding)

Not Specified [2]

4H-Silicon

Carbide (4H-SiC)
147PmCl3 ~3.2 µW/cm² 1.04%

Gallium Arsenide

(GaAs)
Pm-147 Not Specified Not Specified [2]

Table 3: Experimental Data from a Promethium-147 Direct Charge Battery
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Parameter Value Reference

Design Cylindrical [4]

Source Activity 2.6 Curies [4]

Open Circuit Voltage ~60 kV [4]

Short Circuit Current 6 nanoamperes [4]

Efficiency up to 15% [4]

Experimental Protocols
The following protocols provide a generalized framework for the fabrication and testing of

Promethium-147 betavoltaic devices. These are based on methodologies reported in the

literature and should be adapted based on specific experimental goals and available resources.

Preparation of the Promethium-147 Source
The promethium source can be prepared in various forms, such as an oxide (Pm₂O₃) or a

chloride (PmCl₃) solution.

For Promethium(III) Chloride (¹⁴⁷PmCl₃) Solution:

Obtain a calibrated solution of ¹⁴⁷PmCl₃ in a suitable solvent.

All handling of the radioactive solution must be conducted within a certified fume hood or

glovebox to prevent contamination and exposure.

Use calibrated micropipettes for accurate dispensing of the solution.

Fabrication of the Betavoltaic Cell
This protocol outlines the assembly of a planar betavoltaic cell using a semiconductor

converter.

Materials and Equipment:

Semiconductor wafer (e.g., 4H-SiC, Si, GaAs) with a p-n junction.[2]
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Promethium-147 source.

Conductive epoxy.

Wire bonder.

Microscope.

Fume hood or glovebox.

Procedure:

Mount the semiconductor converter onto a conducting pad using conductive epoxy.

Wire bond the electrodes of the converter to pads on a mounting board for electrical

access.

Carefully dispense a controlled amount of the Promethium-147 source material onto the

active area of the semiconductor. For liquid sources, this can be done drop-wise, allowing

the solvent to evaporate between applications.

For solid sources, a thin, uniform layer should be deposited.

The entire assembly should be performed in a controlled environment to minimize

contamination.

Testing and Characterization of the Betavoltaic Battery
Equipment:

Source meter (e.g., Keithley 2450) for I-V curve measurements.

Light-tight and airtight enclosure.

Radiation detection and monitoring equipment.

Procedure:
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Place the fabricated betavoltaic cell inside a light-tight and airtight enclosure to eliminate

any photovoltaic effects and control the environment.

Connect the electrodes of the cell to the source meter.

Perform current-voltage (I-V) sweeps to characterize the electrical output of the device.

From the I-V curve, determine the open-circuit voltage (Voc), short-circuit current (Isc), fill

factor (FF), and maximum power point (Pmax).

Calculate the conversion efficiency of the battery using the formula: Efficiency (%) =

(Pmax / Pincident) * 100 where Pincident is the total power of the beta particles incident

on the semiconductor surface.

Mandatory Visualization
Signaling Pathway: Energy Conversion in a
Promethium-147 Betavoltaic Cell

Promethium-147 Source Semiconductor (p-n junction)

Promethium-147 Nucleus Electron-Hole Pair GenerationBeta Decay (β⁻ particle) Depletion RegionSeparation by Electric Field Electric CurrentCharge Collection OutputElectrical Power

Click to download full resolution via product page

Caption: Energy conversion from beta decay to electricity in a Pm-147 betavoltaic cell.

Experimental Workflow: Fabrication of a Promethium-
147 Betavoltaic Cell
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Preparation

Fabrication (in Fume Hood/Glovebox)

Testing & Characterization

1. Prepare Semiconductor
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3. Mount Semiconductor

2. Prepare Pm-147 Source
(e.g., ¹⁴⁷PmCl₃ solution)

4. Deposit Pm-147 Source

5. Dry/Anneal Source

6. Place in Light-tight Enclosure

7. I-V Curve Measurement

8. Analyze Performance Data
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Caption: A generalized workflow for the fabrication and testing of a Pm-147 betavoltaic cell.
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Logical Relationship: Components of a Promethium-147
Atomic Battery

Promethium-147 Atomic Battery

Radioactive Source (Pm-147) Semiconductor Converter (p-n junction) Electrodes Housing & Shielding
generates current to

Beta Particles

emits

Electrical Power

outputsinteracts with

Click to download full resolution via product page

Caption: Key components and their interactions within a Pm-147 atomic battery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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